Cas no 2171146-47-5 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-iodobenzoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-iodobenzoic acid
• CAS No: 2171146-47-5
• MF: C₂₆H₂₃IN₂O₅
• MW: 570.375699281693
• CID: 5800030
• PubChem ID: 165482026
• Update Time: 2025-05-26

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-iodobenzoic acid
• 2171146-47-5
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-iodobenzoic acid
• EN300-1480423

• Inchi： 1S/C26H23IN2O5/c1-2-22(24(30)28-23-13-15(25(31)32)11-12-21(23)27)29-26(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-13,20,22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t22-/m1/s1
• InChI Key： ZCPQZEYWNQZKJJ-JOCHJYFZSA-N
• SMILES： IC1=CC=C(C(=O)O)C=C1NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 570.06517g/mol
• Monoisotopic Mass: 570.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-iodobenzoic acid

Professional Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-iodobenzoic Acid (CAS No. 2171146-47-5)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-iodobenzoic acid, with the CAS number 2171146-47-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The unique structural features of this molecule, particularly the presence of a fluoren-9-ylmethoxycarbonyl group and an iodine substituent on the benzoic acid backbone, contribute to its distinctive chemical properties and potential therapeutic applications.

The< strong>fluoren-9-ylmethoxycarbonyl moiety is a key functional group in this compound, which is often employed in medicinal chemistry to enhance the solubility and bioavailability of drug candidates. This group is also known for its ability to interact favorably with biological targets, thereby increasing the efficacy of the molecule. The< strong>iodobenzoic acid component, on the other hand, introduces a halogen atom that can serve as a handle for further chemical modifications, enabling researchers to fine-tune the pharmacokinetic properties of the compound.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific enzymatic pathways involved in various diseases. 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-iodobenzoic acid has been investigated for its potential role in modulating these pathways. Specifically, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The< strong>fluoren-based moiety is particularly noteworthy, as it has been shown to enhance binding affinity to these targets, potentially leading to more effective drug candidates.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the< strong>methoxycarbonyl group is a critical step in the synthesis, as it not only modifies the electronic properties of the molecule but also provides a site for further functionalization. The subsequent incorporation of the< strong>Iodobenzoic acid moiety further refines the structural complexity of the compound, enhancing its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-iodobenzoic acid with greater accuracy. These computational methods have been particularly useful in identifying potential lead compounds for drug development. By leveraging machine learning algorithms and molecular docking techniques, researchers can quickly screen large libraries of compounds and identify those with the highest likelihood of binding to specific biological targets. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further investigation.

The< strong>Iodobenzoic acid component of this compound has also been explored for its potential applications in imaging techniques. Iodine-containing compounds are frequently used as contrast agents in medical imaging due to their ability to be detected by various imaging modalities. The presence of iodine in 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-iodobenzoic acid makes it a candidate for development as an imaging agent, which could have significant implications in diagnostic medicine.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-iodobenzoic acid (CAS No. 2171146-47-5) is a multifaceted compound with numerous potential applications in pharmaceutical research and medical imaging. Its unique structural features and promising biological activities make it a valuable tool for researchers working on drug discovery and development. As computational methods continue to advance, it is likely that this compound will play an increasingly important role in future therapeutic strategies.